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Compound of Interest

Compound Name: HOE-S 785026 trihydrochloride

Cat. No.: B1150404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HOE-S 785026 trihydrochloride, also known as meta-Hoechst, is a blue fluorescent nuclear

counterstain belonging to the Hoechst family of dyes. These dyes are cell-permeable and bind

to the minor groove of DNA, exhibiting a preference for adenine-thymine (A-T) rich regions.

This specific binding results in a significant enhancement of their fluorescence, making them

valuable tools for visualizing cell nuclei in both live and fixed cell imaging applications. This

technical guide provides an in-depth overview of the properties and applications of HOE-S
785026 trihydrochloride as a nuclear counterstain.

Physicochemical and Spectral Properties
A comprehensive understanding of the physicochemical and spectral properties of a

fluorescent dye is crucial for its effective application in experimental settings. The key

properties of HOE-S 785026 trihydrochloride are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₅H₂₇Cl₃N₆O [1]

Molecular Weight 533.88 g/mol [1][2]

Excitation Maximum (Ex) 356 nm [3]

Emission Maximum (Em) 451 nm [3]

Solubility Soluble in water [4]

Mechanism of Action
HOE-S 785026 trihydrochloride, like other Hoechst dyes, functions by binding to the minor

groove of double-stranded DNA. This interaction is non-intercalating and shows a preference

for A-T rich sequences. Upon binding to DNA, the dye undergoes a conformational change that

leads to a significant increase in its fluorescence quantum yield, resulting in bright blue

fluorescence within the nucleus. The cell-permeant nature of HOE-S 785026 trihydrochloride
allows for the staining of nuclei in living cells without the need for fixation and permeabilization

steps.
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Mechanism of HOE-S 785026 Action.

Experimental Protocols
The following protocols are generalized for the use of Hoechst dyes and should be optimized

for specific cell types and experimental conditions.

Stock Solution Preparation
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Preparation of a 1 mg/mL stock solution: Dissolve 1 mg of HOE-S 785026 trihydrochloride
in 1 mL of deionized water or dimethyl sulfoxide (DMSO).

Storage: Store the stock solution at 2-8°C for short-term storage or at -20°C for long-term

storage, protected from light.

Staining Protocol for Live Adherent Cells
Culture adherent cells on coverslips or in imaging-compatible plates.

Prepare a working solution of HOE-S 785026 trihydrochloride by diluting the stock solution

to a final concentration of 0.5-5 µg/mL in an appropriate buffer (e.g., PBS or HBSS) or cell

culture medium.

Remove the culture medium from the cells and wash once with buffer.

Add the working solution to the cells and incubate for 5-15 minutes at room temperature or

37°C, protected from light.

Remove the staining solution and wash the cells two to three times with buffer or culture

medium.

Mount the coverslips or add fresh medium to the plates and image using a fluorescence

microscope with a DAPI filter set.

Staining Protocol for Fixed Cells
Fix cells using a standard protocol (e.g., 4% paraformaldehyde in PBS for 15 minutes at

room temperature).

Wash the cells three times with PBS.

If required for other antibody staining, permeabilize the cells (e.g., with 0.1% Triton X-100 in

PBS for 10 minutes).

Prepare a working solution of HOE-S 785026 trihydrochloride at a concentration of 0.5-5

µg/mL in PBS.
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Add the working solution to the fixed cells and incubate for 5-10 minutes at room

temperature, protected from light.

Wash the cells three times with PBS.

Mount the coverslips with an appropriate mounting medium and image.
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Experimental Workflow for Cell Staining.
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Applications in Research and Drug Development
HOE-S 785026 trihydrochloride is a versatile tool for a variety of applications in life science

research and drug development, including:

Nuclear Counterstaining: Its primary application is to visualize the nuclei of cells in

fluorescence microscopy, providing a reference for the localization of other fluorescently

labeled molecules.

Cell Cycle Analysis: The intensity of Hoechst staining can be correlated with DNA content,

allowing for the analysis of cell cycle distribution by flow cytometry or imaging.

Apoptosis Detection: Condensed and fragmented nuclei, characteristic of apoptotic cells, can

be readily identified by their bright and irregular staining pattern with HOE-S 785026.

High-Content Screening (HCS): In HCS assays, this dye is used for automated cell

segmentation and counting, enabling the quantification of various cellular parameters in

response to drug treatment.

Currently, there is no specific information available in the reviewed literature linking HOE-S
785026 trihydrochloride to the direct study of cellular signaling pathways. Its utility in this

context is primarily as a nuclear marker to assess downstream effects of signaling cascades,

such as changes in cell proliferation, apoptosis, or nuclear morphology.

Conclusion
HOE-S 785026 trihydrochloride is a reliable and effective blue fluorescent nuclear

counterstain with broad applications in cell biology and drug discovery. Its cell-permeability and

specific binding to DNA make it an invaluable tool for visualizing nuclear morphology and for

quantifying cellular events. While detailed photophysical data such as quantum yield and molar

absorptivity are not readily available, the provided spectral characteristics and experimental

protocols offer a solid foundation for its successful implementation in a research setting. As with

any fluorescent probe, optimization of staining conditions is recommended to achieve the best

results for each specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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